4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline

• CAS No.: 51305-49-8
• Molecular Formula: C12H12FNS
• Molecular Weight: 221.30 g/mol
• IUPAC Name: 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline
• InChI: InChI=1S/C12H12FNS/c1-9-2-7-12(15-9)8-14-11-5-3-10(13)4-6-11/h2-7,14H,8H2,1H3
• InChI Key: SCPAYUFHMSCOJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC2=CC=C(C=C2)F

Description

4-Fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline is a substituted aniline derivative featuring a fluorine atom at the para position of the aromatic ring and a 5-methylthiophen-2-ylmethyl group attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline typically involves the reaction of 4-fluoroaniline with 5-methylthiophene-2-carbaldehyde. The reaction is carried out under mild conditions, often using a reducing agent such as sodium borohydride to facilitate the formation of the desired product. The reaction mixture is usually stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Nucleophiles like hydroxide ions or amines can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development and pharmaceutical research.

Industry: Utilized in the production of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Substituted Aniline Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Reactivity	Reference
4-Fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline	4-F, N-(5-methylthiophen-2-yl-CH₂)	C₁₂H₁₂FNS	~221.3	Hypothesized enhanced electrophilicity due to fluorine; potential for Pd(II) coordination .	—
4-Fluoro-N-(p-tolyl)aniline (4d)	4-F, N-p-tolyl	C₁₃H₁₂FN	201.24	Synthesized via Buchwald–Hartwig amination (81% yield); demonstrates tolerance for aryl halides .
4-Fluoro-N-(2-methoxyethyl)aniline	4-F, N-(2-methoxyethyl)	C₉H₁₂FNO	169.20	Used in cyclohexanol synthesis (5% yield); highlights steric and electronic modulation .
4-Fluoro-N-(octan-2-yl)aniline	4-F, N-(octan-2-yl)	C₁₄H₂₂FN	223.33	Synthesized as a yellow oil; exemplifies aliphatic chain effects on solubility .
PdL2 (4-fluoro-N-(pyridin-2-ylmethyl)aniline-Pd(II))	4-F, N-(pyridin-2-yl-CH₂)	C₁₂H₁₁Cl₂FN₂Pd	403.53	Electron-withdrawing F accelerates chloride substitution in Pd(II) complexes (associative mechanism) .

Key Findings:

Electronic Effects :

• The 4-fluoro group enhances electrophilicity, as seen in Pd(II) complexes (e.g., PdL2), where electron-withdrawing substituents increase substitution rates of chloride ligands by thiourea nucleophiles .
• Comparatively, electron-donating groups (e.g., 4-methoxy in PdL3) slow substitution kinetics, underscoring the fluorine substituent’s role in modulating reactivity .

Steric and Structural Influences :

• Bulky substituents (e.g., octan-2-yl in 4-fluoro-N-(octan-2-yl)aniline) reduce solubility in polar solvents but improve lipophilicity, which is critical for biological membrane penetration .
• The thiophene-methyl group in the target compound may confer unique π-stacking interactions or metal-coordination behavior compared to pyridine or furan analogs .

Synthetic Accessibility :

• Buchwald–Hartwig amination is a versatile route for synthesizing 4-fluoroaniline derivatives (e.g., 4d in 81% yield) .
• Propargylic alcohol substitutions (e.g., 3af in ) demonstrate compatibility with fluorinated anilines under nucleophilic conditions .

Mechanistic and Application Insights

• Pd(II) complexes with similar ligands (e.g., PdL2) show two-step substitution mechanisms dominated by the trans effect of pyridine/thiophene rings .

Biological Activity

4-Fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline is a compound of increasing interest in medicinal chemistry due to its potential biological activities, particularly its antimicrobial, antifungal, and anticancer properties. This article explores the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential applications.

Chemical Structure and Properties

The molecular structure of 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline includes a fluorine atom attached to an aniline nitrogen and a 5-methylthiophen-2-yl group. Its molecular formula is $C_{12}H_{12}FNS$, with a molecular weight of approximately 221.29 g/mol. The presence of the fluorine atom enhances the compound's electrophilicity, which may improve its interactions with biological targets.

Antimicrobial Properties

Research indicates that compounds similar to 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline demonstrate significant antimicrobial activity. The mechanism often involves the inhibition of enzymes critical for microbial growth:

• Inhibition of Enzymatic Activity : The compound may inhibit certain enzymes involved in the metabolic pathways of bacteria and fungi, leading to reduced viability of these organisms.

Anticancer Properties

Studies have shown that derivatives with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxic Effects : Preliminary studies suggest that 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline can inhibit the growth of cancer cells at nanomolar concentrations. This effect is likely due to its ability to induce apoptosis or inhibit cell proliferation pathways .

The biological activity of 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline is attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may bind to active sites on enzymes, altering their function and thereby disrupting metabolic processes in microbes or cancer cells.
• Receptor Modulation : There is potential for this compound to interact with cellular receptors, modulating signaling pathways that regulate cell growth and survival.

Research Findings

A summary of key research findings related to the biological activity of compounds structurally related to 4-fluoro-N-[(5-methylthiophen-2-yl)methyl]aniline is presented in Table 1.

Study Reference	Biological Activity	Target Organisms/Cell Lines	Key Findings
	Antimicrobial	Various bacteria	Significant inhibition observed
	Anticancer	A549, HeLa	Cytotoxic effects at low micromolar concentrations
	Enzyme Inhibition	Cancer cell lines	Induces apoptosis in treated cells

Case Studies

• Antimicrobial Activity : A study reported that similar thiophene-based compounds exhibited potent activity against Gram-positive and Gram-negative bacteria, suggesting that the thiophene moiety contributes significantly to antimicrobial efficacy .
• Anticancer Research : In vitro tests showed that compounds with similar structural features effectively inhibited the proliferation of cancer cells by triggering apoptotic pathways. This highlights the potential for developing new anticancer agents based on this scaffold .